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Compound of Interest

Compound Name: Threo-Chloramphenicol-D6

Cat. No.: B15604754

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Threo-Chloramphenicol-D6, a

deuterated analog of the broad-spectrum antibiotic Chloramphenicol. This document is

intended to serve as a comprehensive resource, detailing its chemical properties, mechanism

of action, relevant signaling pathways, and key experimental protocols. The inclusion of a

deuterated isotope makes Threo-Chloramphenicol-D6 a valuable tool in pharmacokinetic

studies, metabolic profiling, and as an internal standard in mass spectrometry-based analyses.

Core Quantitative Data
For clarity and ease of comparison, the fundamental chemical and physical data for Threo-
Chloramphenicol-D6 and its related compounds are summarized below.
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Compound CAS Number Molecular Formula
Molecular Weight (
g/mol )

Threo-

Chloramphenicol-D6
Not Widely Assigned C₁₁H₆D₆Cl₂N₂O₅ 329.17

Threo-

Chloramphenicol-D5
202480-68-0 C₁₁H₇D₅Cl₂N₂O₅ 328.16

Chloramphenicol

(Unlabeled)
56-75-7 C₁₁H₁₂Cl₂N₂O₅ 323.13

Note: A specific CAS number for Threo-Chloramphenicol-D6 is not consistently reported in

public databases. Researchers are advised to consult their specific supplier for lot-specific

information. The CAS numbers for the D5 and unlabeled analogs are provided for reference.

Mechanism of Action: Inhibition of Protein
Synthesis
The primary mechanism of action for Chloramphenicol, and by extension its deuterated

isotopologues, is the inhibition of bacterial protein synthesis.[1][2][3] This is achieved through

its binding to the 50S subunit of the bacterial 70S ribosome.[2][3][4] Specifically,

Chloramphenicol obstructs the peptidyl transferase center, thereby preventing the formation of

peptide bonds between amino acids.[2][5][6] This action effectively halts the elongation of the

polypeptide chain, leading to a bacteriostatic effect.[2][7] While highly effective against

prokaryotic ribosomes, Chloramphenicol has a lower affinity for eukaryotic 80S ribosomes,

which accounts for its selective toxicity.[2][7] However, it is important to note that at high

concentrations, it can inhibit mammalian mitochondrial protein synthesis, which is a basis for its

potential toxicity.[3][8]

Signaling Pathway Involvement
Recent research has illuminated the role of Chloramphenicol in modulating key cellular

signaling pathways, extending its relevance beyond its antibiotic function.
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Inhibition of the Hypoxia-Inducible Factor-1α (HIF-1α)
Pathway
Chloramphenicol has been shown to repress the hypoxia-inducible factor-1 alpha (HIF-1α) in

hypoxic cancer cells.[9] HIF-1α is a critical transcription factor in cellular adaptation to low

oxygen environments and plays a significant role in tumor progression and angiogenesis.[10]

Chloramphenicol's inhibitory effect on HIF-1α leads to a downstream reduction in the

expression of vascular endothelial growth factor (VEGF) and glucose transporter 1 (GLUT-1).

[9][11] This suggests a potential application for Chloramphenicol in cancer research. The

mechanism appears to involve the promotion of HIF-1α degradation through an autophagy-

dependent pathway.[9]
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HIF-1α Signaling Pathway and Chloramphenicol's Point of Intervention.

Induction of Autophagy
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Chloramphenicol has been identified as an inducer of autophagy, a cellular process of self-

digestion of damaged organelles and proteins.[9][12][13] This is observed through the

increased formation of Atg12-Atg5 conjugates and elevated levels of beclin-1 and LC3-II, which

are key markers of autophagosome formation.[9][14] The induction of autophagy by

Chloramphenicol is linked to its ability to inhibit mitochondrial protein synthesis.[12] This

pathway is also implicated in the degradation of HIF-1α as mentioned previously.[9]

Furthermore, the activation of autophagy by Chloramphenicol has been shown to alleviate

cellular senescence induced by agents like 5-fluorouracil, potentially through the inhibition of

the mTOR pathway.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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